Cas no 666752-61-0 (5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]-)

• Product Name: 5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]-
• CAS No: 666752-61-0
• MF: C₁₂H₆Cl₂F₂N₂OS
• MW: 335.156646251678
• CID: 2143196
• Update Time: 2023-11-19

5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-[(2,3-difluorobenzyl)thio]pyrimidine-5-carbaldehyde
• ULNUYEZNBXCBHJ-UHFFFAOYSA-N
• 4,6-dichloro-2-(2,3-difluoro-benzylsulfanyl)-pyrimidine-5-carbaldehyde
• CID 86639828
• 5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]-

• Inchi： 1S/C12H6Cl2F2N2OS/c13-10-7(4-19)11(14)18-12(17-10)20-5-6-2-1-3-8(15)9(6)16/h1-4H,5H2
• InChI Key： ULNUYEZNBXCBHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC(=N1)SCC1C=CC=C(C=1F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Topological Polar Surface Area: 68.2